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Introduction
4-(Piperidin-1-yl)benzaldehyde, a substituted aromatic aldehyde, serves as a crucial building

block in synthetic organic chemistry. Its utility is particularly notable in the development of novel

therapeutic agents and functional materials. The compound is a reactant for the synthesis of

anti-inflammatory agents, piperidine-incorporated α-aminophosphonates with antibacterial

properties, and fluorophores for monitoring polymerization processes[1][2]. Given its role in

these sensitive applications, verifying the identity and purity of 4-(Piperidin-1-yl)benzaldehyde
is a prerequisite for its use in any research or development setting.

The physical properties of a compound, namely its appearance and melting point, are

fundamental indicators of its identity and purity. A deviation from the expected appearance can

signify degradation or the presence of impurities, while the melting point provides a quantitative

measure of purity. Pure crystalline substances exhibit a sharp, well-defined melting point,

whereas impure samples melt over a broader range and at a lower temperature—a

phenomenon known as melting point depression[3][4][5].

This guide provides an in-depth analysis of the appearance and melting point of 4-(Piperidin-
1-yl)benzaldehyde. It outlines authoritative protocols for their determination, explains the

scientific principles behind the experimental choices, and offers a framework for the consistent

and reliable characterization of this important chemical intermediate.
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Physicochemical Properties Summary
The key identifying properties of 4-(Piperidin-1-yl)benzaldehyde are summarized below. This

data is aggregated from various chemical suppliers and databases, representing a consensus

of the compound's expected characteristics.

Property Value Source(s)

CAS Number 10338-57-5 [1][3][6]

Molecular Formula C₁₂H₁₅NO [2][3][6]

Molecular Weight 189.25 g/mol [2][3][6]

Appearance
White to light yellow or light

orange powder/crystals
[6]

Melting Point 61-65 °C [3][6]

Part 1: Analysis of Physical Appearance
Expected Appearance
Commercially available 4-(Piperidin-1-yl)benzaldehyde is typically described as a solid that

can range in color from white to light yellow or even light orange[6]. It may be supplied as a

crystalline powder or as distinct crystals[1][6].

Causality of Appearance Variation
The observed variation in color and form is not arbitrary and provides crucial information about

the sample's history and purity.

Purity: A highly pure sample is expected to be white or off-white. The presence of yellow or

orange hues can indicate the presence of chromophoric (color-bearing) impurities. These

impurities may arise from the synthesis process, such as residual starting materials or by-

products, or from degradation due to improper storage (e.g., exposure to air or light), as the

aldehyde functional group is susceptible to oxidation.
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Crystallization Conditions: The physical form—a fine powder versus larger crystals—is

determined by the final purification step, typically recrystallization[6][7]. The principle of

recrystallization is based on the differential solubility of the compound and impurities in a

solvent at different temperatures[7]. A slow cooling process allows for the formation of a well-

ordered crystal lattice that excludes impurities, resulting in larger, more defined crystals and

higher purity[7][8]. Rapid precipitation, on the other hand, leads to the formation of a fine

powder which may trap impurities within the solid matrix. One synthesis protocol specifies

recrystallization from methanol to afford yellow crystals, indicating the expected appearance

of a purified product[1][2].

Protocol for Visual Inspection
A standardized visual inspection is the first line of analysis for any incoming chemical sample.

This non-destructive test provides immediate, qualitative data[9].

Objective: To qualitatively assess the physical state, color, and homogeneity of a 4-(Piperidin-
1-yl)benzaldehyde sample.

Methodology:

Preparation: Place a small, representative sample of the compound onto a clean, dry watch

glass or white weighing paper.

Environment: Conduct the inspection under consistent, bright, and diffuse lighting conditions

to ensure reproducibility.

Observation:

Against a White Background: Observe the sample against a white background to

accurately determine its color. Note any deviations from the expected white to light yellow

range.

Against a Black Background: Observe the sample against a black background to detect

any light-colored particulate impurities.

Homogeneity: Examine the sample for homogeneity. Note if the color is uniform or if there

are specks of different colors, which would indicate a mixture.
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Form: Using a spatula, gently probe the sample to determine its form (e.g., free-flowing

crystalline powder, amorphous solid, large crystals).

Documentation: Record all observations in a laboratory notebook, comparing them to the

specifications listed on the supplier's Certificate of Analysis (C of A).

Part 2: In-depth Analysis of Melting Point
Significance of the Melting Point
The melting point is the temperature range over which a solid transitions to a liquid. For a pure

crystalline solid, this transition is sharp, typically occurring over a narrow range of 0.5-1.5 °C[3].

The melting point range of 4-(Piperidin-1-yl)benzaldehyde is consistently reported as 61-65

°C[3][6].

The two most critical pieces of information derived from this analysis are:

Identity: The agreement of the measured melting point with the established literature value

serves as a key identifier for the compound[4].

Purity: The sharpness of the melting range is a robust indicator of purity[10]. Impurities

disrupt the crystal lattice, weakening the intermolecular forces and causing the substance to

melt at a lower temperature and over a wider range[3][5].

Protocol for Melting Point Determination
The capillary method is the standard technique for melting point determination in most organic

chemistry laboratories[1][11].

Objective: To accurately determine the melting point range of a 4-(Piperidin-1-
yl)benzaldehyde sample.

Apparatus: Digital Melting Point Apparatus, Capillary Tubes (sealed at one end).

Methodology:

Sample Preparation:
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Ensure the sample is completely dry and finely powdered. If necessary, gently crush any

large crystals using a mortar and pestle to ensure efficient heat transfer[11][12].

Press the open end of a capillary tube into the powder until a small amount of solid enters

the tube.

Invert the tube and tap it gently on a hard surface to pack the solid into the sealed end.

The packed sample height should be 2-3 mm for an accurate reading[12].

Instrument Calibration (Self-Validation):

Before analyzing the sample, confirm the apparatus's accuracy using a certified melting

point standard with a known melting point close to that of the analyte (e.g., benzoin, M.P.

~137°C, or a standard closer to 65°C if available). This step ensures the trustworthiness of

the measurement.

Measurement - Rapid Determination (Optional):

If the approximate melting point is unknown, perform a rapid determination by setting a

fast ramp rate (e.g., 10-20 °C/min) to quickly identify the approximate melting

temperature[13]. This saves time during the precise measurement.

Measurement - Precise Determination:

Set the starting temperature of the apparatus to at least 10-15 °C below the expected

melting point (61 °C)[12].

Set a slow heating rate (ramp rate) of 1-2 °C per minute[13].

Rationale: A slow heating rate is critical to ensure that the temperature of the heating

block, the thermometer, and the sample are all in thermal equilibrium. Heating too quickly

will cause the thermometer reading to lag behind the actual sample temperature, resulting

in an artificially high and broad melting range.

Insert the capillary tube into the apparatus.

Data Recording:
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Record the temperature (T₁) at which the first drop of liquid appears.

Record the temperature (T₂) at which the last crystal melts completely.

The melting point is reported as the range T₁ – T₂.

Analysis:

Compare the observed melting point range with the literature value (61-65 °C).

A sharp range (e.g., 63-64 °C) indicates high purity.

A broad and depressed range (e.g., 58-62 °C) suggests the presence of impurities[4].

Part 3: Workflow and Data Interpretation
The characterization of an incoming sample of 4-(Piperidin-1-yl)benzaldehyde should follow a

logical workflow to ensure a comprehensive evaluation.
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Caption: Workflow for Physicochemical Characterization.

Interpretation:
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Acceptance Criteria: A sample is deemed acceptable for use if its appearance is within the

expected range (white to light yellow solid) and its melting point is sharp, within the literature

range of 61-65 °C.

Rejection Criteria: A sample should be rejected or subjected to further purification (e.g.,

recrystallization) if it shows significant color deviation (e.g., dark brown), is heterogeneous,

or exhibits a broad and depressed melting point range.

Conclusion
The characterization of 4-(Piperidin-1-yl)benzaldehyde through visual inspection and melting

point determination are fundamental, yet powerful, techniques for assuring its quality and

suitability for research and development. A systematic approach, grounded in established

protocols and a clear understanding of the underlying chemical principles, ensures that this key

building block meets the stringent purity requirements for the synthesis of high-value

compounds. Adherence to these guidelines provides a self-validating system that upholds

scientific integrity and contributes to the reliability and reproducibility of experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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